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Compound of Interest

Compound Name: Diacetyl monoxime

Cat. No.: B8817418 Get Quote

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
Diacetyl monoxime (DAM), also known as 2,3-butanedione monoxime, is a versatile chemical

reagent with significant applications in biochemical assays and pharmacological research.[1][2]

It is widely recognized for its role in the colorimetric determination of urea and as a non-

competitive inhibitor of myosin ATPase.[1][3] The accurate preparation of DAM stock solutions

is critical for obtaining reliable and reproducible results in various in vitro assays. This

document provides detailed protocols for the preparation of DAM stock solutions and

summarizes key quantitative data for its use.

Quantitative Data Summary
The following tables provide a summary of the physical and chemical properties of Diacetyl
monoxime, along with recommended concentrations for specific in vitro assays.

Table 1: Physical and Chemical Properties of Diacetyl Monoxime
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Property Value

Synonyms
2,3-Butanedione monoxime, Biacetyl monoxime,

BDM

Molecular Formula C₄H₇NO₂

Molecular Weight 101.10 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 75-78 °C

Boiling Point 185-186 °C

Solubility
Soluble in water, ethanol, ether, acetone,

benzene, and chloroform.[1][4][5]

Storage Temperature
Room temperature (Recommended in a cool,

dark place, <15°C) or 2-8°C for solutions.[2][5]

Table 2: Recommended Concentrations for In Vitro Assays

Assay Type
Recommended
Stock
Concentration

Recommended
Working
Concentration

Solvent

Urea Determination

Assay
2 g in 500 mL (4 g/L) Varies by protocol

Distilled water or 2%

acetic acid (w/v)

Myosin Inhibition

Assay
4 g/L 1 mM to 30 mM

Distilled water or

suitable buffer

Cardiac Muscle

Studies
Not specified 0.2 mM to 30 mM

Suitable physiological

buffer

Experimental Protocols
Protocol for Preparation of a 4 g/L Diacetyl Monoxime
Stock Solution for Urea Determination Assays
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This protocol is suitable for the colorimetric determination of urea in biological samples.

Materials:

Diacetyl monoxime (powder)

Distilled water

500 mL volumetric flask

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Leak-proof storage bottle

Procedure:

Weighing: Accurately weigh 4 g of Diacetyl monoxime powder using a calibrated analytical

balance.

Dissolving: Transfer the weighed powder into a 500 mL volumetric flask.

Initial Solubilization: Add approximately 250 mL of distilled water to the flask.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Mix

thoroughly until the Diacetyl monoxime is completely dissolved.[2]

Volume Adjustment: Once dissolved, add more distilled water to the flask until the total

volume reaches the 500 mL mark.

Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the solution into a clearly labeled, leak-proof bottle.[2] Include the name of

the reagent, concentration, and date of preparation. Store the solution at 2–8 °C. Under

these conditions, the reagent is stable for at least 6 months.[2]
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Protocol for Preparation of a Diacetyl Monoxime Stock
Solution for Myosin Inhibition Assays
This protocol provides a stock solution suitable for studying the inhibitory effects of DAM on

myosin ATPase activity.

Materials:

Diacetyl monoxime (powder)

Assay-compatible buffer (e.g., 25 mM imidazole pH 7.4, 4 mM MgCl₂, 1 mM EGTA, 1 mM

DTT)

Volumetric flask (appropriate size for desired volume)

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Sterile, leak-proof storage container

Procedure:

Weighing: Accurately weigh the required amount of Diacetyl monoxime to achieve the

desired stock concentration (e.g., for a 100 mM stock solution in 10 mL, weigh 0.1011 g).

Dissolving: Transfer the powder to the volumetric flask.

Solubilization: Add a portion of the assay-compatible buffer to the flask.

Mixing: Use a magnetic stirrer to facilitate complete dissolution. Gentle warming may be

applied if necessary, but ensure the buffer components are heat-stable.

Volume Adjustment: Bring the solution to the final desired volume with the assay buffer.

Final Mixing: Ensure the solution is well-mixed.
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Storage: Store the stock solution at 2-8°C. It is recommended to prepare fresh working

solutions from the stock for each experiment to ensure consistency.[3]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety goggles, when handling Diacetyl monoxime.[2]

Work in a well-ventilated area or under a fume hood to avoid inhalation.[2]

Avoid ingestion and contact with skin and eyes.[2]

Dispose of waste according to institutional guidelines for hazardous materials.[2]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation of Diacetyl Monoxime Stock Solution

Weigh Diacetyl Monoxime Powder

Transfer to Volumetric Flask

Add Solvent (e.g., Distilled Water)

Dissolve Completely (with stirring)

Adjust to Final Volume

Mix for Homogeneity

Transfer to Labeled Storage Bottle

Store at 2-8°C
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Caption: Workflow for preparing Diacetyl monoxime stock solution.
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Signaling Pathway: Diacetyl Monoxime in Urea
Determination
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Caption: Reaction pathway for the colorimetric determination of urea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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